Cas no 1052647-27-4 (Methyl 5-iodo-2,4-dimethylbenzoate)

• Product Name: Methyl 5-iodo-2,4-dimethylbenzoate
• CAS No: 1052647-27-4
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• MDL: MFCD11112900
• CID: 836295
• PubChem ID: 44828936
• Update Time: 2025-07-30

Methyl 5-iodo-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2,4-dimethylbenzoate
• Benzoic acid, 5-iodo-2,4-dimethyl-, methyl ester
• 5-iodo-2,4-dimethylbenzoic acid methyl ester
• AK-93227
• CTK8C6815
• KB-145668
• methyl 5-iodanyl-2,4-dimethyl-benzoate
• SBB068051
• SureCN1920431
• Methyl5-iodo-2,4-dimethylbenzoate
• DTXSID90661023
• CS-0341483
• AKOS015851998
• MFCD11112900
• F85697
• A1-02701
• 1052647-27-4
• DB-059319
• SB30402
• SCHEMBL1920431
• ZETITKGSTYFZFM-UHFFFAOYSA-N
• CSB64727

• MDL： MFCD11112900
• Inchi： 1S/C10H11IO2/c1-6-4-7(2)9(11)5-8(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： ZETITKGSTYFZFM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C)C=C1C

Computed Properties

• Exact Mass: 289.98038g/mol
• Monoisotopic Mass: 289.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų